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Introduction

Hexanitrobenzene (HNB), with the chemical formula CeNeO12, is a highly energetic aromatic
compound. It consists of a benzene ring where all six hydrogen atoms are substituted with nitro
groups (-NO2). This extensive nitration imparts a high density and significant explosive power,
making it a subject of interest in the field of energetic materials. However, its inherent instability
and sensitivity to certain stimuli have limited its practical applications. This technical guide
provides a comprehensive overview of the core physicochemical properties of
hexanitrobenzene, including detailed experimental protocols and a summary of its explosive
characteristics.

Physicochemical Properties

The key physicochemical properties of hexanitrobenzene are summarized in the tables below.
These values represent a compilation of data from various scientific sources.

General and Physical Properties
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Property Value Reference
Chemical Formula CeNeO12 [1112113114]
Molar Mass 348.10 g/mol [1][2]
Yellow or brown powdered
Appearance [11[2]
crystals
Density 1.985 g/cm3 [1112]
Crystal Density 2.01 g/cm3 [1][2]
Melting Point 256 to 264 °C (decomposes) [1112]
Explosive Properties
Property Value Reference
Detonation Velocity 9,340 m/s [11[2]
Chapman-Jouguet Detonation
43 GPa [1][2]
Pressure
Shock Sensitivity None [1112]
Friction Sensitivity None [1][2]
Relative Effectiveness (RE)
1.8 [1]
Factor
Solubility

Quantitative solubility data for hexanitrobenzene in a range of organic solvents is not readily

available in the reviewed literature. However, its synthesis protocol mentions the use of

chloroform for purification, indicating some degree of solubility in this solvent. It is known to be

insoluble in water and is reported to decompose in the presence of moisture.

Experimental Protocols
Synthesis of Hexanitrobenzene
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The primary method for synthesizing hexanitrobenzene is through the oxidation of
pentanitroaniline. The following protocol is based on established laboratory procedures.

Materials:

Pentanitroaniline

e Fuming sulfuric acid (oleum)

e Hydrogen peroxide (H202)

o Concentrated sulfuric acid (H2SOa)

e Chloroform

e Anhydrous magnesium sulfate (MgSOa)

* Ice bath

e Stirring apparatus

 Filtration apparatus (sintered glass funnel)
e Drying tube

Procedure:

In a flask equipped with a stirrer and protected by a drying tube, dissolve pentanitroaniline in
fuming sulfuric acid.

e Cool the solution in an ice bath to approximately 5 °C.

o Slowly add hydrogen peroxide to the cooled solution while maintaining the temperature
below 30 °C.

o After the addition is complete, allow the mixture to stir at room temperature (around 25-30
°C) for approximately 24 hours.
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e Cool the reaction mixture in an ice bath for at least one hour to precipitate the
hexanitrobenzene.

« Filter the precipitate through a sintered glass funnel and wash with concentrated sulfuric
acid.

 For purification, dissolve the crude product in warm, dry chloroform.
e Dry the chloroform solution over anhydrous magnesium sulfate and then filter.
o Concentrate the filtrate and cool to induce crystallization of pure hexanitrobenzene.

o Collect the crystals by filtration.

Determination of Physicochemical Properties

Melting Point:

The melting point of hexanitrobenzene is determined using a capillary melting point
apparatus. A small, dry sample of the crystalline material is packed into a capillary tube, which
is then placed in the heating block of the apparatus. The temperature is raised at a controlled
rate, and the range from the temperature at which the first drop of liquid appears to the
temperature at which the entire sample is liquid is recorded as the melting point. Due to its
explosive nature, this determination should be performed with appropriate safety precautions in
a specialized laboratory.

Density:

The crystal density of hexanitrobenzene can be determined using gas pycnometry. This
technique measures the volume of the solid material by displacing a known volume of an inert
gas, such as helium. The density is then calculated by dividing the mass of the sample by the
measured volume.

Impact Sensitivity:

The impact sensitivity is determined using a drop-weight impact tester. A small, precisely
weighed sample of the explosive is placed on an anvil. A standard weight is then dropped from
a specified height onto a striker that is in contact with the sample. The test is repeated at
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various heights to determine the 50% probability of initiation (the height at which there is a 50%
chance of causing an explosion).

Friction Sensitivity:

Friction sensitivity is assessed using a friction apparatus. A small amount of the explosive
material is placed on a fixed anvil, and a weighted peg or wheel is moved across the sample at
a controlled speed and pressure. The test is repeated with increasing loads to determine the
load at which there is a 50% probability of initiation.

Thermal Decomposition

The thermal decomposition of nitroaromatic compounds is a critical aspect of their stability and
performance. For hexanitrobenzene, the initial and most favorable decomposition pathway at
high temperatures is the homolytic cleavage of a carbon-nitro (C-NOz) bond. This bond
scission is the rate-determining step in the decomposition process.

Hexanitrobenzene Heat Transition State Bond Cleavage Pentanitrophenyl Radical : i
(Ce(NO2)e) (C-NO2 Bond Elongation) + Nitrogen Dioxide (NO2) | 1
e e |

Click to download full resolution via product page

Initial step in the thermal decomposition of Hexanitrobenzene.

Structure and Stability

The molecular structure of hexanitrobenzene features a planar benzene ring with the six nitro
groups twisted out of the plane of the ring. This propeller-like conformation is a result of steric
hindrance between the bulky nitro groups.[1] This structural feature influences its crystal
packing and stability.

Hexanitrobenzene is known to be sensitive to light and is unstable in the presence of
moisture, which can lead to its decomposition. This instability is a significant drawback for its
practical application as an explosive.[1][2]

Conclusion
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Hexanitrobenzene is a powerful energetic material with a high density and detonation velocity.
Its synthesis is well-documented, though it requires careful handling of hazardous materials.
While its explosive properties are significant, its instability, particularly its sensitivity to light and
moisture, has limited its use in practical applications. Further research into stabilizing this
molecule could potentially unlock its full potential as a high-performance explosive. The lack of
comprehensive solubility data remains a gap in the full characterization of this compound and
presents an opportunity for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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